Cas no 123689-95-2 ((3S)-3-hydroxybutanenitrile)

(3S)-3-hydroxybutanenitrile Properties

Names and Identifiers

• (S)-3-Hydroxybutanenitrile
• (3S)-3-hydroxyButanenitrile
• Butanenitrile,3-hydroxy-, (3S)-
• AC1OUJWU
• AG-D-50830
• ANW-65594
• Butanenitrile,3-hydroxy-, (S)-
• CTK4B3593
• (S)-(+)-3-HYDROXYBUTYRONITRILE
• 123689-95-2
• AKOS016843368
• AT38736
• EN300-2918012
• (s)-3-hydroxy butyronitrile
• Butanenitrile, 3-hydroxy-, (3S)-
• (3S)-3-hydroxybutanenitrile
• (S)-(+)-3-Hydroxybutyronitrile
• (3S)-3-Hydroxybutanenitrile
• +Expand

• MDL： MFCD07367002
• InChIKey： BYJAJQGCMSBKPB-BYPYZUCNSA-N
• Inchi： InChI=1S/C4H7NO/c1-4(6)2-3-5/h4,6H,2H2,1H3/t4-/m0/s1
• SMILES： C[C@@H](CC#N)O

Computed Properties

• Exact Mass: 85.05280
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 85.052763847g/mol
• Heavy Atom Count: 6
• Complexity: 70.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 44Ų

Experimental Properties

• LogP: 0.28088
• PSA: 44.02000
• Boiling Point: 217 ºC
• Flash Point: 85 ºC
• Density: 0.991